Cas no 17427-85-9 (4,6-DIBROMO-2-NITROBENZENE-1,3-DIOL)

• Product Name: 4,6-DIBROMO-2-NITROBENZENE-1,3-DIOL
• CAS No: 17427-85-9
• MF: C₆H₃Br₂NO₄
• MW: 312.900320291519
• CID: 2135166
• Update Time: 2023-11-19

4,6-DIBROMO-2-NITROBENZENE-1,3-DIOL Chemical and Physical Properties

Names and Identifiers

• 4,?6-?dibromo-?2-?nitro-1,?3-?Benzenediol
• Dibromnitroresorzine
• 4,6-Dibromo-2-nitrobenzene-1,3-diol
• CID 118988883
• 4,6-dibromo-2-nitro-resorcinol
• 4,6-dibromo-2-nitro-1,3-benzenediol
• 1,3-Benzenediol, 4,6-dibromo-2-nitro-
• 4,6-DIBROMO-2-NITROBENZENE-1,3-DIOL

• Inchi： 1S/C6H3Br2NO4/c7-2-1-3(8)6(11)4(5(2)10)9(12)13/h1,10-11H
• InChI Key： SAUQQASKHGOBCN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1O)[N+](=O)[O-])O)Br

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 195
• XLogP3: 4.6
• Topological Polar Surface Area: 86.3